1-(2-Naphthyl)pyrrolidine
Overview
Description
1-(2-Naphthyl)pyrrolidine (1-NPP) is a heterocyclic compound that belongs to the family of pyrrolidine derivatives. It is widely used in organic synthesis, medicinal chemistry, and as a reagent in biochemical and physiological studies. The compound has been extensively studied for its chemical and biological properties, and its potential applications in drug discovery and development.
Scientific Research Applications
Formation of New Substitutes in Chemical Reactions
- 1-(2-Naphthyl)pyrrolidine derivatives are involved in the formation of new substituted dibenzoxanthenes, diarylmethane derivatives, and calix[4]resorcinols, serving as key intermediates in complex chemical reactions (Gazizov et al., 2015).
Electrochromic and Fluorescent Applications
- Polymers synthesized from related compounds exhibit stable electrochromic behavior and fluorescence, indicating potential in materials science for applications like sensors and displays (Cihaner & Algi, 2008).
Catalysis in Organic Synthesis
- Derivatives of 1-(2-Naphthyl)pyrrolidine are used in catalyzing asymmetric Michael addition reactions, highlighting their role in enhancing reaction efficiency and selectivity in organic synthesis (Yan-fang, 2008).
Selective Sensing Applications
- Compounds with naphthyl groups derived from 1-(2-Naphthyl)pyrrolidine act as fluorescent probes for detecting specific ions, useful in creating sensors for environmental and biological monitoring (Kumar et al., 2017).
Molecular Structure Analysis
- 1-(2-Naphthyl)pyrrolidine derivatives assist in the structural analysis of organic compounds, as seen in studies involving nuclear magnetic resonance (NMR) spectroscopy for understanding molecular configurations (Saravanan et al., 2013).
Piezoelectric Material Research
- Synthesis of certain derivatives yields materials with noncentrosymmetric structures and piezoelectric properties, indicating potential in the development of novel piezoelectric materials (Zhang et al., 2010).
properties
IUPAC Name |
1-naphthalen-2-ylpyrrolidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N/c1-2-6-13-11-14(8-7-12(13)5-1)15-9-3-4-10-15/h1-2,5-8,11H,3-4,9-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMMLREAOKVIBSO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=CC3=CC=CC=C3C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Naphthyl)pyrrolidine | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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